![molecular formula C24H32N4 B2646433 3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 305334-14-9](/img/structure/B2646433.png)
3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Derivative Studies
The chemical under discussion, 3-Methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile, belongs to a broader category of compounds known for their varied synthetic routes and potential applications in scientific research. While direct studies on this specific compound may not be widely available, insights can be drawn from research on similar benzimidazole derivatives.
Synthetic Pathways : Research indicates that benzimidazole derivatives, such as this compound, can be synthesized through the fusion of 1H-benzimidazole-2-acetonitrile with β-keto esters or ethyl β-aminocrotonate. These processes yield tricyclic compounds that have been further modified to explore various biological activities (Rida et al., 1988).
Antimicrobial Properties : Benzimidazole derivatives synthesized through such methods have shown in vitro antimicrobial activity, which underscores their potential in medicinal chemistry for the development of new therapeutic agents (Badawey & Gohar, 1992).
Optical and Fluorescent Applications : Novel benzimidazole-containing compounds have been studied for their optical properties, including UV–vis absorption and fluorescence. These properties suggest potential applications in materials science, particularly in the development of fluorescent markers or sensors (Yang et al., 2011).
Cytotoxicity and Biological Screening : Derivatives of benzimidazole have been evaluated for their cytotoxicity against cancer cell lines, indicating a research avenue for the development of anticancer agents. The breadth of biological activity and potential for drug discovery within this class of compounds is significant, highlighting their importance in pharmacological research (Al-Adiwish et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-methyl-1-(undecylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H32N4/c1-3-4-5-6-7-8-9-10-13-16-26-23-17-19(2)20(18-25)24-27-21-14-11-12-15-22(21)28(23)24/h11-12,14-15,17,26H,3-10,13,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZDFQZNMIKSABN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCNC1=CC(=C(C2=NC3=CC=CC=C3N12)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H32N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.